Cas no 31230-83-8 (Benzothiazole, 2,3-dihydro-2-phenyl-)

• Product Name: Benzothiazole, 2,3-dihydro-2-phenyl-
• CAS No: 31230-83-8
• MF: C₁₃H₁₁NS
• MW: 213.298141717911
• CID: 1446097
• PubChem ID: 3003594
• Update Time: 2025-04-20

Benzothiazole, 2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2,3-dihydro-2-phenyl-
• 2-phenyl-2,3-dihydro-1,3-benzothiazole
• 31230-83-8
• DTXSID80388257
• 2-Phenyl-2,3-dihydrobenzo[d]thiazole
• 2-phenylbenzo-thiazoline
• SCHEMBL434104

• Inchi： 1S/C13H11NS/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-9,13-14H
• InChI Key： YKJUYTXCRIKRND-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.06133
• Monoisotopic Mass: 213.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03